N-(3,5-Bis(trifluoromethyl)phenyl)-2-(4-(2-fluorophenyl)piperazinyl)ethanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(3,5-Bis(trifluoromethyl)phenyl)-2-(4-(2-fluorophenyl)piperazinyl)ethanamide” is a complex organic compound. It contains a piperazine ring, which is a common feature in many pharmaceuticals and it’s known for its uses in drug synthesis. The compound also contains a trifluoromethyl group, which is often used in drug design to improve properties like potency, stability, and lipophilicity .
Synthesis Analysis
The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the individual phenyl and piperazinyl components, followed by their coupling. The trifluoromethyl groups could be introduced using various methods, such as the use of trifluoromethylating reagents .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the presence of the trifluoromethyl groups and the piperazine ring. The trifluoromethyl groups are quite electronegative, which could make the compound more reactive towards nucleophiles. The piperazine ring could potentially undergo reactions at the nitrogen atoms .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its structure. The presence of the trifluoromethyl groups could increase its lipophilicity, which could affect its solubility and permeability. The piperazine ring could potentially form hydrogen bonds, which could also affect these properties .Scientific Research Applications
Synthesis and Pharmaceutical Applications
Rhodium-Catalyzed Hydroformylation : This process is a key step in the synthesis of neuroleptic agents such as Fluspirilen and Penfluridol, highlighting the importance of N-(3,5-Bis(trifluoromethyl)phenyl)-2-(4-(2-fluorophenyl)piperazinyl)ethanamide derivatives in pharmaceutical synthesis (Botteghi et al., 2001).
Analysis of Flunarizine : Research focused on the separation of Flunarizine and its degradation products, showcasing the analytical importance of related compounds in quality control of dosage forms (El-Sherbiny et al., 2005).
Material Science and Chemistry
Polyamide Synthesis : A study on the synthesis and characterization of diphenylfluorene-based aromatic polyamides derived from similar compounds shows the utility of these materials in creating polymers with advanced properties, such as solubility in organic solvents and high thermal stability (Hsiao et al., 1999).
Oxidative Addition and Cycloaddition Reactions : Research into the reactivity of N-allyltriflamide with arenesulfonamides and triflamide under oxidative conditions reveals intricate chemical pathways and potential for synthesis of complex organic molecules (Shainyan et al., 2017).
Biological Activity and Drug Development
- NF-kB and AP-1 Gene Expression Inhibitors : Investigations into N-[3, 5-bis(trifluoromethyl)phenyl][2-chloro-4-(trifluoromethyl)pyrimidin-5-yl]carboxamide derivatives for their inhibitory effects on transcription factors NF-kB and AP-1 suggest potential therapeutic applications (Palanki et al., 2000).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-[3,5-bis(trifluoromethyl)phenyl]-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18F7N3O/c21-16-3-1-2-4-17(16)30-7-5-29(6-8-30)12-18(31)28-15-10-13(19(22,23)24)9-14(11-15)20(25,26)27/h1-4,9-11H,5-8,12H2,(H,28,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VHVSBNMFRZHSOX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC(=O)NC2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F)C3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18F7N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.